[(3aS,10aS)-10a-(hydroxymethyl)-3,3a,4,10-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrol-2-yl]-(5-methylpyrazin-2-yl)methanone

• IUPAC Name: [(3aS,10aS)-10a-(hydroxymethyl)-3,3a,4,10-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrol-2-yl]-(5-methylpyrazin-2-yl)methanone
• InChI: InChI=1S/C19H21N3O3/c1-13-7-21-16(8-20-13)18(24)22-9-15-10-25-17-5-3-2-4-14(17)6-19(15,11-22)12-23/h2-5,7-8,15,23H,6,9-12H2,1H3/t15-,19-/m0/s1
• InChI Key: NCDXRJPXUNLVCL-KXBFYZLASA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CC3COC4=CC=CC=C4CC3(C2)CO
• Isomeric SMILES: CC1=CN=C(C=N1)C(=O)N2C[C@H]3COC4=CC=CC=C4C[C@]3(C2)CO
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

[(3aS,10aS)-10a-(hydroxymethyl)-3,3a,4,10-tetrahydro-1H-1benzoxepino[3,4-c]pyrrol-2-yl]-(5-methylpyrazin-2-yl)methanone is a complex organic compound with a unique structure that combines elements of benzoxepine, pyrrole, and pyrazine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(3aS,10aS)-10a-(hydroxymethyl)-3,3a,4,10-tetrahydro-1H-1benzoxepino[3,4-c]pyrrol-2-yl]-(5-methylpyrazin-2-yl)methanone typically involves multiple steps, starting from readily available precursors. The key steps include:

• Formation of the benzoxepine core through a cyclization reaction.
• Introduction of the pyrrole ring via a condensation reaction.
• Attachment of the pyrazine moiety through a coupling reaction.
• Final functionalization to introduce the hydroxymethyl group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced catalysts, and automated synthesis techniques to streamline the process.

Chemical Reactions Analysis

Types of Reactions

[(3aS,10aS)-10a-(hydroxymethyl)-3,3a,4,10-tetrahydro-1H-1benzoxepino[3,4-c]pyrrol-2-yl]-(5-methylpyrazin-2-yl)methanone can undergo various types of chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid.

Reduction: The carbonyl group can be reduced to an alcohol.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic substitution reactions often require catalysts such as aluminum chloride (AlCl3) or iron(III) chloride (FeCl3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxymethyl group would yield a carboxylic acid derivative, while reduction of the carbonyl group would produce an alcohol.

Scientific Research Applications

[(3aS,10aS)-10a-(hydroxymethyl)-3,3a,4,10-tetrahydro-1H-1

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its unique structure may allow it to interact with biological macromolecules, making it a candidate for drug discovery.

Medicine: It could be explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: The compound may find use in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which [(3aS,10aS)-10a-(hydroxymethyl)-3,3a,4,10-tetrahydro-1H-1benzoxepino[3,4-c]pyrrol-2-yl]-(5-methylpyrazin-2-yl)methanone exerts its effects would depend on its specific application. In a biological context, it may interact with enzymes or receptors, modulating their activity. The molecular targets and pathways involved would need to be identified through experimental studies, such as binding assays and pathway analysis.

Comparison with Similar Compounds

Similar Compounds

Pyrrole Alkaloids: Compounds such as 2-[2-formyl-5-(methoxymethyl)-1H-pyrrol-1-yl]acetic acid share structural similarities with the pyrrole moiety.

Benzoxepines: Other benzoxepine derivatives may have similar chemical properties and reactivity.

Pyrazine Derivatives: Compounds containing the pyrazine ring, such as 5-methylpyrazine-2-carboxylic acid, can be compared in terms of their chemical behavior and applications.

Uniqueness

[(3aS,10aS)-10a-(hydroxymethyl)-3,3a,4,10-tetrahydro-1H-1benzoxepino[3,4-c]pyrrol-2-yl]-(5-methylpyrazin-2-yl)methanone is unique due to its combination of three distinct ring systems, each contributing to its overall chemical and biological properties